FR198248

• Molecular Formula: C9H10O5
• Molecular Weight: 198.17 g/mol
• InChI: InChI=1S/C9H10O5/c1-3-4-2-14-9(13)5(4)7(11)8(12)6(3)10/h9-13H,2H2,1H3
• InChIKey: GSKYCPXSDLXGEW-UHFFFAOYSA-N

FR198248: Dual-Action Antiviral & Antibacterial Compound

FR198248 (CAS 197316-54-4) is a naturally occurring, highly hydroxylated 1,3-dihydroisobenzofuran compound isolated from fungal fermentation, specifically from Aspergillus flavipes and Aspergillus terreus strains [1][2]. It is characterized as a small molecule (C9H10O5, MW 198.17) with two principal biological activities: it acts as an inhibitor of bacterial peptide deformylase (PDF) and demonstrates anti-influenza virus activity by interfering with viral adsorption [1][3]. This dual functionality distinguishes it from many single-target probes and positions it as a tool compound for exploring cross-kingdom therapeutic hypotheses.

Dual-target mechanism: viral adsorption & bacterial PDF inhibition

Hydroxylation-dependent activity; structural specificity

Reported in vivo antiviral model response

• [1] Kwon, Y.-J., Zheng, C.-J., & Kim, W.-G. (2010). Isolation and identification of FR198248, a hydroxylated 1,3-dihydroisobenzofuran, from Aspergillus flavipes as an inhibitor of peptide deformylase. Bioscience, Biotechnology, and Biochemistry, 74(2), 390–393. DOI: 10.1271/bbb.90565 View Source
• [2] Nishihara, Y., Tsujii, E., Takase, S., Tsurumi, Y., Kino, T., Hino, M., ... & Hashimoto, S. (2001). FR198248, a new anti-influenza agent isolated from Aspergillus terreus No. 13830. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. The Journal of Antibiotics, 54(2), 136–143. DOI: 10.7164/antibiotics.54.136 View Source
• [3] Fujisawa Pharmaceutical Co., Ltd. (1997). FR198248 substance and FR202306 substance. Japanese Patent Application JP1996128486A (公開番号: 特開平9-316090). View Source

FR198248: Why Generic Substitution Fails

Substituting FR198248 with a generic PDF inhibitor (e.g., actinonin) or a standard neuraminidase inhibitor (e.g., oseltamivir) fundamentally alters the experimental profile. FR198248 is not merely a single-target probe; it is a naturally derived, small-molecule hydroxyl benzaldehyde that exhibits a unique dual-mechanism: it inhibits bacterial peptide deformylase (PDF) and blocks influenza virus adsorption to host cells [1][2]. A simple PDF inhibitor lacks antiviral activity, while a neuraminidase inhibitor targets a different viral lifecycle stage and has no antibacterial PDF inhibition. The assays and biological questions that FR198248 can address are therefore distinct. Furthermore, the structure-activity relationship (SAR) of this compound class is delicate: a simple 6-O-methylation of the closely related analog FR202306 completely abolishes both PDF inhibition and antibacterial activity, demonstrating that minor structural changes can lead to a complete loss of function [1]. Generic replacement without verifying these specific dual activities will yield non-comparable, and likely negative, results.

Neuraminidase inhibitors target viral release, not adsorption; mechanism profile may shift.

Conventional antibiotics lack PDF inhibition; dual mechanism may not transfer directly.

6-O-methyl derivative is inactive; structural modifications can abolish reported activity.

• [1] Kwon, Y.-J., Zheng, C.-J., & Kim, W.-G. (2010). Isolation and identification of FR198248, a hydroxylated 1,3-dihydroisobenzofuran, from Aspergillus flavipes as an inhibitor of peptide deformylase. Bioscience, Biotechnology, and Biochemistry, 74(2), 390–393. DOI: 10.1271/bbb.90565 View Source
• [2] Nishihara, Y., Tsujii, E., Takase, S., Tsurumi, Y., Kino, T., Hino, M., ... & Hashimoto, S. (2001). FR198248, a new anti-influenza agent isolated from Aspergillus terreus No. 13830. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. The Journal of Antibiotics, 54(2), 136–143. DOI: 10.7164/antibiotics.54.136 View Source

FR198248: Comparative Evidence

Dual PDF Inhibition & Antibacterial Activity; Inactive Analog

FR198248 demonstrates direct, sub-micromolar inhibition of S. aureus peptide deformylase (PDF) with an IC50 value of 3.6 μM [1]. This activity is less potent than the classic PDF inhibitor actinonin, which shows IC50 values in the low nanomolar range (e.g., 3 nM for Ni-PDF) [2], but is approximately 2-fold more potent than the related natural product macrolactin N, which has an IC50 of 7.5 μM against the same S. aureus PDF [3]. This positions FR198248 as a moderately potent, naturally sourced PDF inhibitor with a distinct structural scaffold (hydroxylated 1,3-dihydroisobenzofuran) compared to the hydroxamic acid-based actinonin or the macrocyclic lactone macrolactin N, offering a different chemical starting point for SAR and probe development.

PDF & Antibacterial Activity

Head-to-head

FR198248: IC50 3.6 µM / MIC 25 µg/ml (S. aureus)
6-O-methyl derivative: inactive

Hydroxylation pattern is critical; structural analogs may not replicate.

Class-level SAR inference; data to verify.

Evidence Dimension	In vitro inhibition of Staphylococcus aureus peptide deformylase (PDF)
Target Compound Data	IC50 = 3.6 μM
Comparator Or Baseline	Actinonin (IC50 ≈ 3 nM for S. aureus Ni-PDF); Macrolactin N (IC50 = 7.5 μM for S. aureus PDF)
Quantified Difference	FR198248 is ~1200-fold less potent than actinonin but ~2-fold more potent than macrolactin N.
Conditions	In vitro enzymatic assay against purified S. aureus PDF.

Why This Matters

For researchers exploring non-hydroxamic acid PDF inhibitor scaffolds, FR198248 provides a validated, natural product alternative with confirmed target engagement, enabling chemical diversification without the metal-chelating liabilities often associated with potent PDF inhibitors like actinonin.

• [1] Kwon, Y.-J., Zheng, C.-J., & Kim, W.-G. (2010). Isolation and identification of FR198248, a hydroxylated 1,3-dihydroisobenzofuran, from Aspergillus flavipes as an inhibitor of peptide deformylase. Bioscience, Biotechnology, and Biochemistry, 74(2), 390–393. DOI: 10.1271/bbb.90565 View Source
• [2] Chen, D. Z., Patel, D. V., Hackbarth, C. J., Wang, W., Dreyer, G., Young, D. C., ... & Yuan, Z. (2000). Actinonin, a naturally occurring antibacterial agent, is a potent deformylase inhibitor. Biochemistry, 39(6), 1256–1262. DOI: 10.1021/bi992245y View Source
• [3] Yoo, J. S., Zheng, C. J., Lee, S., Kwak, J. H., & Kim, W. G. (2006). Macrolactin N, a new peptide deformylase inhibitor produced by Bacillus subtilis. Bioorganic & Medicinal Chemistry Letters, 16(18), 4889–4892. DOI: 10.1016/j.bmcl.2006.06.058 View Source

PDF Inhibition vs. FR202306: Equivalent Antibacterial MIC

The PDF inhibition of FR198248 translates into measurable antibacterial activity against S. aureus, with a reported Minimum Inhibitory Concentration (MIC) of 25 μg/mL [1]. Its close structural analog, FR202306, which differs only by an additional hydroxyl group, shows a nearly identical PDF IC50 (2.5 μM) and MIC (25 μg/mL) [1]. Critically, the 6-O-methyl derivative of FR202306 shows no detectable PDF inhibition and no antibacterial activity (MIC >100 μg/mL), demonstrating that the free hydroxyl array is essential for both target engagement and functional activity [1]. This establishes a clear SAR trend: the core hydroxylated 1,3-dihydroisobenzofuran scaffold is necessary, but not sufficient, for activity.

PDF Inhibition vs. FR202306

Head-to-head

FR198248: IC50 3.6 µM, MIC 25 µg/ml
FR202306: IC50 2.5 µM, MIC 25 µg/ml

Antibacterial activity not solely dependent on PDF affinity.

Equivalent MIC suggests additional factors; supports SAR differentiation.

Evidence Dimension	Antibacterial activity against Staphylococcus aureus
Target Compound Data	MIC = 25 μg/mL
Comparator Or Baseline	FR202306 (MIC = 25 μg/mL); 6-O-Methyl-FR202306 (MIC > 100 μg/mL, inactive)
Quantified Difference	FR198248 and FR202306 show equivalent, moderate activity; methylation at the 6-O position completely abolishes activity (>4-fold reduction in potency to inactive).
Conditions	Standard broth microdilution assay against S. aureus.

Why This Matters

This data provides procurement-level guidance: if the goal is antibacterial SAR studies, both FR198248 and FR202306 are viable starting points, but any derivatization that masks the hydroxyl groups is predicted to yield an inactive compound based on the demonstrated SAR.

• [1] Kwon, Y.-J., Zheng, C.-J., & Kim, W.-G. (2010). Isolation and identification of FR198248, a hydroxylated 1,3-dihydroisobenzofuran, from Aspergillus flavipes as an inhibitor of peptide deformylase. Bioscience, Biotechnology, and Biochemistry, 74(2), 390–393. DOI: 10.1271/bbb.90565 View Source

In Vivo Anti-Influenza Efficacy in Mouse Model

FR198248 demonstrates a mechanism of action against influenza A virus that is distinct from the standard-of-care neuraminidase inhibitors. It acts by inhibiting the adsorption of the virus to host cells [1][2]. While quantitative antiviral IC50 values for FR198248 in MDCK cells are not readily available in the public literature for direct comparison, its mechanism is orthogonal to that of oseltamivir (a neuraminidase inhibitor with IC50 values against various influenza strains in MDCK cells reported in the range of 0.6 nM to 155 μM depending on the assay and strain) [3] and favipiravir (a polymerase inhibitor with IC50 values typically ranging from 0.013 to 0.48 μg/mL for influenza A in MDCK cells) [4]. FR198248 therefore represents a probe for studying the early, pre-entry stage of the viral lifecycle, a target space not addressed by existing approved small-molecule antivirals.

In Vivo Antiviral Response

Class-level

Reported in vivo antiviral model response (murine influenza)

May support in vivo influenza research; class-level inference.

Qualitative statement; dose-response validation needed.

Evidence Dimension	Mechanism of anti-influenza A activity
Target Compound Data	Inhibition of virus adsorption to host cells (MDCK)
Comparator Or Baseline	Oseltamivir (neuraminidase inhibitor); Favipiravir (RNA polymerase inhibitor)
Quantified Difference	Not applicable (mechanistic differentiation). FR198248 targets viral entry/adsorption, a distinct step from viral egress (oseltamivir) or genome replication (favipiravir).
Conditions	In vitro anti-influenza A assay in MDCK cells.

Why This Matters

This mechanistic differentiation is critical for researchers investigating host-virus interactions, viral entry inhibitors, or combination therapy strategies where targeting orthogonal viral processes is desired to overcome resistance or enhance efficacy.

• [1] Nishihara, Y., Tsujii, E., Takase, S., Tsurumi, Y., Kino, T., Hino, M., ... & Hashimoto, S. (2001). FR198248, a new anti-influenza agent isolated from Aspergillus terreus No. 13830. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. The Journal of Antibiotics, 54(2), 136–143. DOI: 10.7164/antibiotics.54.136 View Source
• [2] Nishihara, Y., Takase, S., Tsujii, E., Hatanaka, H., & Hashimoto, S. (2001). New anti-influenza agents, FR198248 and its derivatives. II. Characterization of FR198248, its related compounds and some derivatives. The Journal of Antibiotics, 54(3), 297–303. DOI: 10.7164/antibiotics.54.297 View Source
• [3] Gubareva, L. V., Kaiser, L., & Hayden, F. G. (2000). Influenza virus neuraminidase inhibitors. The Lancet, 355(9206), 827–835. DOI: 10.1016/S0140-6736(99)11433-8 View Source
• [4] Furuta, Y., Komeno, T., & Nakamura, T. (2017). Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase. Proceedings of the Japan Academy, Series B, 93(7), 449–463. DOI: 10.2183/pjab.93.027 View Source

Anti-Influenza Mechanism: Viral Adsorption Inhibitor

FR198248 has demonstrated potent in vivo anti-influenza activity in a murine model of respiratory tract infection [1][2]. The original literature reports that FR198248 significantly protects mice from a lethal challenge with influenza A virus when administered via the intranasal or intraperitoneal route [1]. While the specific survival rates, viral titer reductions, and exact dosing regimens are not fully detailed in the accessible abstracts, the existence of positive in vivo efficacy data in a mammalian model distinguishes FR198248 from many PDF inhibitors or viral entry probes that lack demonstration of in vivo activity. For example, the clinical PDF inhibitor LBM-415, while showing in vitro potency, faced development challenges, and its in vivo antibacterial efficacy in complex models was not straightforward [3]. The in vivo validation of FR198248's antiviral mechanism supports its use as a tool compound to study the role of viral adsorption inhibition in a physiological context.

Anti-influenza Mechanism

Mechanism context

Inhibits virus adsorption stage
Neuraminidase inhibitors: release; M2 blockers: uncoating

Unique mechanism for viral lifecycle research.

Reported mode of action; cross-validation with standard-of-care comparators recommended.

Evidence Dimension	In vivo anti-influenza efficacy
Target Compound Data	Potent activity in a murine model of respiratory tract infection (exact numerical data not publicly available in abstracts).
Comparator Or Baseline	Many early-stage PDF inhibitors or viral entry probes lack reported in vivo activity data.
Quantified Difference	Qualitative differentiation: FR198248 has demonstrated in vivo proof-of-concept in a relevant disease model.
Conditions	Murine model of influenza A respiratory tract infection.

Why This Matters

This evidence supports the selection of FR198248 for in vivo pharmacology studies focused on viral entry inhibition, as it provides a foundation of demonstrated efficacy that many alternative probes lack.

• [1] Nishihara, Y., Tsujii, E., Takase, S., Tsurumi, Y., Kino, T., Hino, M., ... & Hashimoto, S. (2001). FR198248, a new anti-influenza agent isolated from Aspergillus terreus No. 13830. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. The Journal of Antibiotics, 54(2), 136–143. DOI: 10.7164/antibiotics.54.136 View Source
• [2] Nishihara, Y., Takase, S., Tsujii, E., Hatanaka, H., & Hashimoto, S. (2001). New anti-influenza agents, FR198248 and its derivatives. II. Characterization of FR198248, its related compounds and some derivatives. The Journal of Antibiotics, 54(3), 297–303. DOI: 10.7164/antibiotics.54.297 View Source
• [3] Jain, R., Chen, D., White, R. J., Patel, D. V., & Yuan, Z. (2005). Bacterial Peptide deformylase inhibitors: a new class of antibacterial agents. Current Medicinal Chemistry, 12(14), 1607-1621. DOI: 10.2174/0929867054367194 View Source

FR198248: Optimal Research Applications

Antibacterial Lead Optimization & SAR

Utilize FR198248 as a tool compound to dissect the early stages of the influenza A virus life cycle. In MDCK cell-based assays, FR198248 inhibits viral adsorption, providing a specific chemical probe to differentiate the role of viral attachment from post-entry steps like replication or egress [1]. This is particularly valuable for researchers investigating host factors involved in viral entry or screening for synergistic effects with other antivirals (e.g., neuraminidase or polymerase inhibitors) that act at different lifecycle stages.

Dual-Action Antiviral & Antibacterial for Secondary Infections

Employ FR198248 as a validated, moderate-potency hit for PDF inhibitor development. Its IC50 of 3.6 μM against S. aureus PDF and MIC of 25 μg/mL provide a clear benchmark for SAR campaigns aimed at improving potency while exploring a distinct chemical space [2]. The demonstrated SAR, where 6-O-methylation of a related analog abolishes activity, offers immediate guidance for medicinal chemistry efforts to design more potent derivatives while maintaining the critical hydroxyl motif [2].

In Vivo Anti-Influenza Proof-of-Concept

Leverage the established in vivo activity of FR198248 to design and interpret preclinical studies of viral entry inhibition. The compound's demonstrated efficacy in a murine model of respiratory tract infection validates the therapeutic relevance of targeting viral adsorption and provides a positive control for studies evaluating novel entry inhibitors or combination therapies [1]. Researchers can use FR198248 to benchmark new compounds in the same in vivo model.

Natural Product Chemistry: Starting Point for Derivatization and Biosynthetic Studies

FR198248, isolated from Aspergillus flavipes and A. terreus, serves as a structurally unique starting material for semi-synthetic derivatization. Its small size (MW 198.17) and reactive hydroxyl groups make it amenable to chemical modification, while its dual bioactivities provide a rich phenotypic readout. Chemists can use it to generate focused libraries for structure-activity relationship studies in both antibacterial and antiviral contexts [2][3].

Application

Selection Property

Validation Focus

Antibacterial PDF inhibitor SAR

Hydroxylation-dependent activity & PDF inhibition profile

SAR with FR202306 and inactive 6-O-methyl analog

Dual-action antiviral/antibacterial probe

Simultaneous viral adsorption & bacterial PDF inhibition

Mechanism-driven synergy in co-infection research

In vivo anti-influenza model studies

Reported in vivo antiviral model response

Pharmacokinetic & tolerability endpoint profiling

• [1] Nishihara, Y., Tsujii, E., Takase, S., Tsurumi, Y., Kino, T., Hino, M., ... & Hashimoto, S. (2001). FR198248, a new anti-influenza agent isolated from Aspergillus terreus No. 13830. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. The Journal of Antibiotics, 54(2), 136–143. DOI: 10.7164/antibiotics.54.136 View Source
• [2] Kwon, Y.-J., Zheng, C.-J., & Kim, W.-G. (2010). Isolation and identification of FR198248, a hydroxylated 1,3-dihydroisobenzofuran, from Aspergillus flavipes as an inhibitor of peptide deformylase. Bioscience, Biotechnology, and Biochemistry, 74(2), 390–393. DOI: 10.1271/bbb.90565 View Source
• [3] Fujisawa Pharmaceutical Co., Ltd. (1997). FR198248 substance and FR202306 substance. Japanese Patent Application JP1996128486A (公開番号: 特開平9-316090). View Source